Cas no 181133-84-6 (Cephalotaxine, 2,11-epoxy-1,2-dihydro-, 4-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (2α,11α)- (9CI))

• Product Name: Cephalotaxine, 2,11-epoxy-1,2-dihydro-, 4-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (2α,11α)- (9CI)
• CAS No: 181133-84-6
• MF: C₂₈H₃₇NO₉
• MW: 531.594689130783
• CID: 2733735
• Update Time: 2024-03-01

Cephalotaxine, 2,11-epoxy-1,2-dihydro-, 4-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (2α,11α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cephalotaxine, 2,11-epoxy-1,2-dihydro-, 4-methyl (2R)-2-hydroxy-2-(3-methylbutyl)butanedioate (ester), (2α,11α)- (9CI)

• Inchi： 1S/C28H37NO9/c1-16(2)6-8-27(32,12-22(30)33-3)25(31)37-24-23-18-11-20-19(35-15-36-20)10-17(18)21-13-29-9-5-7-26(23,29)14-28(24,34-4)38-21/h10-11,16,21,23-24,32H,5-9,12-15H2,1-4H3/t21-,23+,24-,26-,27+,28+/m0/s1
• InChI Key： QLBRURRHLJMBJL-YSGCOZKYSA-N
• SMILES： [C@H]12O[C@@]3(OC)[C@H]([C@H]([C@]4(CCCN4C1)C3)C1C2=CC2OCOC=2C=1)OC([C@](O)(CC(OC)=O)CCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• XLogP3: 1.807

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids